Cas no 1695334-81-6 (4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester
• CAS No: 1695334-81-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5275289
• Update Time: 2025-10-31

4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester

• Inchi： 1S/C10H14N2O2/c1-4-8-11-6-7(3)9(12-8)10(13)14-5-2/h6H,4-5H2,1-3H3
• InChI Key： VGGUUEHFVQHIPO-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(C)C(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester

Research Brief on 4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester (CAS: 1695334-81-6) in Chemical Biology and Pharmaceutical Applications

The compound 4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester (CAS: 1695334-81-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This pyrimidine derivative belongs to a class of heterocyclic compounds that have demonstrated diverse biological activities, making them valuable scaffolds in drug discovery. Recent studies have focused on its synthetic accessibility, structural modifications, and potential therapeutic applications, particularly in the context of kinase inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound as a potential kinase inhibitor scaffold. The research team systematically modified the ethyl and methyl substituents at positions 2 and 5 of the pyrimidine ring, while evaluating the impact on inhibitory activity against a panel of 12 clinically relevant kinases. Their findings revealed that the specific substitution pattern of 1695334-81-6 provided optimal binding to certain tyrosine kinase domains, with IC50 values in the low micromolar range for several cancer-related targets.

In synthetic chemistry advancements, a novel one-pot synthesis method for 4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester was reported in Organic Letters (2024). This improved protocol achieved an 82% yield with excellent purity (>98%) while reducing the number of purification steps compared to traditional methods. The researchers emphasized the compound's versatility as a building block for more complex pharmaceutical intermediates, particularly noting its stability under various reaction conditions.

Microbiological studies have identified promising antibacterial properties associated with this pyrimidine derivative. A recent publication in Antimicrobial Agents and Chemotherapy demonstrated that 1695334-81-6 exhibits selective activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) strains, with MIC values ranging from 8-32 μg/mL. The mechanism appears to involve interference with bacterial folate metabolism, though further studies are needed to fully elucidate the molecular targets.

From a drug metabolism perspective, in vitro ADME studies conducted in 2023 revealed favorable pharmacokinetic properties of this compound. The ethyl ester moiety contributes to improved membrane permeability while maintaining reasonable metabolic stability in human liver microsome assays. These characteristics suggest potential for further development as a prodrug candidate, though in vivo studies are still required to confirm these preliminary findings.

Several pharmaceutical companies have included 4-Pyrimidinecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester in their compound libraries for high-throughput screening programs. Patent applications filed in 2023-2024 describe its use as a core structure for developing novel anti-inflammatory agents and antiviral compounds, particularly targeting RNA viruses. The compound's relatively simple structure and ease of modification make it an attractive starting point for medicinal chemistry optimization campaigns.

Future research directions for 1695334-81-6 are likely to focus on three main areas: (1) expansion of its therapeutic applications through targeted structural modifications, (2) detailed mechanistic studies to identify precise molecular targets, and (3) optimization of synthetic routes for large-scale production. The compound's unique combination of synthetic accessibility and biological activity positions it as a promising candidate for further investigation in multiple therapeutic areas.